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Cat. No.: B1321628

Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-Ethoxy-3-methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethoxy-3-methylbenzaldehyde is an aromatic aldehyde, a class of compounds pivotal in
organic synthesis and medicinal chemistry. As a substituted benzaldehyde, its chemical
behavior and physical properties are dictated by the interplay of its core aromatic ring and the
specific functionalities attached: an aldehyde, an ethoxy group, and a methyl group.
Understanding these properties is fundamental for its application as a precursor in the
synthesis of more complex molecules, including active pharmaceutical ingredients (APIs) and
other high-value chemical entities.

This guide provides a detailed examination of the core physical and chemical characteristics of
4-Ethoxy-3-methylbenzaldehyde. Moving beyond a simple datasheet, we will explore the
causal relationships between its molecular architecture and its macroscopic properties. This
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document is structured to provide not just data, but also the scientific rationale behind it,
empowering researchers to better anticipate its behavior in experimental settings.

Molecular Structure and Core Identifiers

The foundation of any chemical's properties lies in its structure. 4-Ethoxy-3-
methylbenzaldehyde possesses a benzene ring substituted at positions 1, 3, and 4. The
aldehyde group (-CHO) at position 1 is the primary functional group, while the ethoxy (-
OCH2CHs) and methyl (-CHs) groups at positions 4 and 3, respectively, modulate the
molecule's electronic and steric characteristics.

Identifier Value Source
4-ethoxy-3-

IUPAC Name PubChem[1]
methylbenzaldehyde

CAS Number 56917-14-7 PubChem[1]

Molecular Formula C10H1202 PubChem[1]

Molecular Weight 164.20 g/mol PubChem[1]

SMILES CCOC1=C(C=C(C=C1)C=0)C  PubChem[1]
UVANZOOMCRABQD-

InChl Key PubChem[1]

UHFFFAOYSA-N

The arrangement of these groups is critical. The electron-donating nature of the ethoxy and
methyl groups influences the reactivity of the aldehyde and the aromatic ring. The presence of
the polar aldehyde and ether functionalities, combined with the nonpolar hydrocarbon portions,
results in a molecule with moderate polarity.

Caption: Molecular structure and its influence on physical properties.

Physicochemical Properties: A Quantitative
Overview

While extensive experimental data for 4-Ethoxy-3-methylbenzaldehyde is not widely
published, we can rely on high-quality computed properties and draw logical comparisons with
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structurally similar compounds. The following table summarizes the key physicochemical data.
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Property Value / Description

Rationale &
Comparative Source

Insights

Predicted to be a
Physical State liquid or low-melting

solid at 25°C

Similar substituted
benzaldehydes, like 4-
methylbenzaldehyde,
are liquids at room
temperature, with a
melting point of
-6.0°C.[2][3] The
increased molecular

N/A

weight and potential
for more ordered
crystal packing due to
the ethoxy group may
raise the melting point

slightly.

Boiling Point High

The boiling point is
expected to be
significantly above
200°C. For
comparison, 4-
methylbenzaldehyde
boils at 204-205°C.[3]
The addition of the
ethoxy group
(compared to just a N/A
methyl group)
substantially
increases the
molecular weight and
polarity, leading to
stronger
intermolecular forces
and thus a higher
boiling point.
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Limited solubility in
Solubility water; Soluble in

organic solvents

The polar aldehyde
and ether groups can
form hydrogen bonds
with water, but the
large nonpolar
aromatic ring and
hydrocarbon portions
(methyl and ethyl
groups) dominate,
limiting aqueous N/A
solubility. It is
expected to be readily
soluble in common
organic solvents like
ethanol, ether, and
acetone, a property
shared by similar

aromatic aldehydes.

[4115]

Octanol/Water
Partition Coefficient
(LogP)

2.6 (Computed)

This value indicates a
preference for the
octanol (nonpolar)
phase over water,
quantitatively
confirming its
hydrophobic
character. A LogP PubChem[1]
greater than 2

suggests that the

compound is

significantly more

soluble in lipids and

nonpolar solvents

than in water.

Spectroscopic Profile for Structural Verification
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The identity and purity of 4-Ethoxy-3-methylbenzaldehyde are definitively confirmed through
a combination of spectroscopic techniques. Below is an expert analysis of the expected
spectral features, which serve as a fingerprint for the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
e 'HNMR:

o Aldehyde Proton (-CHO): A distinct singlet is expected far downfield, typically in the & 9.8-
10.0 ppm range. This chemical shift is highly characteristic of aldehyde protons and is
rarely obscured by other signals.

o Aromatic Protons (Ar-H): Three protons on the aromatic ring will appear in the & 6.8-7.8
ppm region. Due to their substitution pattern, they will likely exhibit complex splitting
(doublets or doublet of doublets).

o Ethoxy Protons (-OCH2CHs): This group will produce two signals: a quartet around & 4.0-
4.2 ppm for the -OCH2- protons (split by the adjacent -CHs) and a triplet around & 1.4-1.5
ppm for the -CHs protons (split by the adjacent -OCHz-).

o Methyl Proton (Ar-CHs): A sharp singlet corresponding to the three methyl protons will
appear in the upfield aromatic region, likely around & 2.2-2.4 ppm.

e 13C NMR:
o Aldehyde Carbonyl (C=0): The most downfield signal, expected around & 190-195 ppm.

o Aromatic Carbons: Six distinct signals are expected between & 110-160 ppm. The carbons
attached to oxygen (C-OEt and C-CHO) will be further downfield within this range.

o Ethoxy Carbons: The -OCHz- carbon will appear around & 63-65 ppm, while the terminal -
CHs carbon will be significantly more upfield, around & 14-16 ppm.

o Methyl Carbon (Ar-CHs): Expected to be around & 15-20 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is invaluable for identifying the key functional groups present:
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e C=0 Stretch (Aldehyde): A strong, sharp absorption band is expected around 1690-1710
cm~1, This is a classic indicator of an aromatic aldehyde.

e C-H Stretch (Aldehyde): Two weaker bands are typically observed around 2820-2850 cm~1
and 2720-2750 cm~1. The presence of both is strong evidence for an aldehyde.

e Aromatic C=C Stretch: Medium to weak bands will appear in the 1450-1600 cm~1 region.

e C-O Stretch (Ether): A strong band corresponding to the aryl-alkyl ether linkage is expected
around 1200-1275 cm~1.

 Aliphatic C-H Stretch: Bands for the methyl and ethoxy groups will be present in the 2850-
3000 cm~1 region.

Mass Spectrometry (MS)

In electron ionization (EI) mass spectrometry, the molecular ion peak (M*) would be observed
at m/z = 164, confirming the molecular weight. Key fragmentation patterns would include the
loss of the aldehyde proton (M-1), loss of the ethyl group from the ether (M-29), and other
characteristic cleavages of the aromatic ring and its substituents.

Standard Protocols for Physical Property
Determination

The trustworthiness of physical data relies on standardized, verifiable experimental methods.
The following outlines the standard operating procedures for characterizing a compound like 4-
Ethoxy-3-methylbenzaldehyde.
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Caption: Standard analytical workflow for compound characterization.

e Melting Point Determination:
o Asmall, dry sample is packed into a capillary tube.
o The tube is placed in a calibrated melting point apparatus.
o The temperature is increased slowly (1-2°C per minute) near the expected melting point.

o The range from the temperature at which the first drop of liquid appears to the temperature
at which the entire sample is liquid is recorded. A narrow range (<2°C) is indicative of high

purity.
¢ Solubility Assessment:

o Asmall, measured amount of the compound (e.g., 10 mg) is added to a set volume of a
solvent (e.g., 1 mL) in a test tube.
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o The mixture is vortexed or agitated at a controlled temperature (e.g., 25°C).

o Solubility is determined by visual inspection for a clear, homogenous solution. This is
repeated with various solvents (e.g., water, ethanol, dichloromethane, hexanes).

e Spectroscopic Analysis (NMR, IR, MS):

o For NMR, the sample is dissolved in a deuterated solvent (e.g., CDCIsz) and placed in an
NMR tube. The spectrum is acquired using a high-field NMR spectrometer.

o For IR, a drop of the liquid sample is placed between two salt plates (or on an ATR crystal
for solid samples) and the spectrum is recorded.

o For MS, the sample is introduced into the mass spectrometer, ionized (e.g., by electron
impact), and the mass-to-charge ratio of the resulting ions is analyzed.

Safety and Handling

As a research chemical, 4-Ethoxy-3-methylbenzaldehyde must be handled with appropriate
care. Based on GHS classifications for the compound, the following hazards are identified:

e H315: Causes skin irritation[1].

o H319: Causes serious eye irritation[1].

o H335: May cause respiratory irritation[1].
Recommended Precautions:

e Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[6][7]
Avoid breathing vapors or dust.[6][8] Avoid contact with skin, eyes, and clothing.[6][7]

o Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety glasses
with side shields or goggles, and a lab coat.[6][8]

o Storage: Store in a tightly closed container in a cool, dry place.[7]

Conclusion
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4-Ethoxy-3-methylbenzaldehyde is an aromatic aldehyde whose physical properties are a
direct consequence of its unique molecular structure. Its moderate polarity, conferred by the
aldehyde and ether functionalities, is balanced by the nonpolar nature of its aromatic ring and
alkyl substituents, leading to good solubility in organic solvents and limited solubility in water.
Its expected high boiling point and characteristic spectroscopic signatures provide a clear and
verifiable profile for researchers. By understanding the interplay of its functional groups,
scientists can effectively utilize this compound in complex synthetic pathways and predict its
behavior in various chemical environments.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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